Cas no 19740-89-7 (9-thiabicyclo[4.2.1]nonane-2,5-diol)

9-thiabicyclo[4.2.1]nonane-2,5-diol structure
19740-89-7 structure
Product Name:9-thiabicyclo[4.2.1]nonane-2,5-diol
CAS No:19740-89-7
MF:C8H14O2S
MW:174.260561466217
CID:883674
PubChem ID:272728
Update Time:2025-04-19

9-thiabicyclo[4.2.1]nonane-2,5-diol Chemical and Physical Properties

Names and Identifiers

    • 9-thiabicyclo[4.2.1]nonane-2,5-diol
    • NSC117407; AC1Q7AXR; AC1L6S75; CTK4E2187; AR-1H6021; AG-K-84452; NSC-117407;
    • Inchi: 1S/C8H14O2S/c9-5-1-2-6(10)8-4-3-7(5)11-8/h5-10H,1-4H2
    • InChI Key: GCJMTGFOVFQVGL-UHFFFAOYSA-N
    • SMILES: S1C2C(CCC(C1CC2)O)O

Computed Properties

  • Exact Mass: 174.07152
  • Monoisotopic Mass: 174.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • PSA: 40.46
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd